Cas no 1805325-36-3 (4-Amino-6-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde)

• Product Name: 4-Amino-6-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde
• CAS No: 1805325-36-3
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• CID: 4853859
• Update Time: 2025-08-05

4-Amino-6-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde

• Inchi： 1S/C7H5F3N2O/c8-6(9)5-1-4(11)3(2-13)7(10)12-5/h1-2,6H,(H2,11,12)
• InChI Key： VONJUWVYWVZYKT-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C(=CC(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 1.3
• Topological Polar Surface Area: 56

Additional information on 4-Amino-6-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde

Comprehensive Overview of 4-Amino-6-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde (CAS No. 1805325-36-3)

4-Amino-6-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde (CAS No. 1805325-36-3) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivative family, characterized by its unique molecular structure featuring difluoromethyl and fluoro substituents, which enhance its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthesizing novel bioactive molecules.

The 4-Amino-6-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde is particularly notable for its role as a key intermediate in the synthesis of advanced heterocyclic compounds. Its carboxaldehyde functional group allows for further derivatization, making it a valuable building block in medicinal chemistry. Recent studies highlight its potential in developing antiviral agents and anti-inflammatory drugs, aligning with the growing demand for innovative therapeutics in post-pandemic healthcare.

In agrochemical applications, 4-Amino-6-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde has shown promise in the design of next-generation crop protection agents. The incorporation of fluorine atoms into its structure improves its stability and bioactivity, addressing the need for environmentally sustainable pesticides. This aligns with global trends toward green chemistry and reduced ecological impact, topics frequently searched by professionals in the field.

From a synthetic perspective, the compound's CAS No. 1805325-36-3 serves as a critical identifier for researchers sourcing high-purity materials. Its synthesis involves multi-step organic reactions, often requiring catalysts and controlled conditions to achieve optimal yields. Analytical techniques such as NMR spectroscopy and HPLC are essential for quality control, ensuring compliance with industry standards.

The growing interest in 4-Amino-6-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde is reflected in its frequent appearance in patent literature and academic journals. Its potential applications extend to material science, where fluorinated pyridines are explored for their electronic properties. As the scientific community continues to investigate its capabilities, this compound is poised to play a pivotal role in advancing drug discovery and sustainable agriculture.

For researchers seeking reliable data on CAS No. 1805325-36-3, it is crucial to consult peer-reviewed publications and supplier certifications. The compound's stability under various conditions and compatibility with common reagents make it a preferred choice for high-throughput screening and combinatorial chemistry. Its relevance to cutting-edge research ensures its prominence in discussions about innovative chemical solutions.

In conclusion, 4-Amino-6-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde represents a convergence of chemistry, biology, and environmental science. Its multifaceted applications and structural uniqueness position it as a compound of enduring significance in both academic and industrial settings. As demand for specialty chemicals rises, this molecule will undoubtedly remain at the forefront of scientific exploration.